Cas no 1805371-02-1 (2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine)

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine is a halogenated pyridine derivative with a difluoromethyl substituent, offering unique reactivity and structural features for synthetic applications. The bromo group at the 2-position enhances its utility as an intermediate in cross-coupling reactions, while the difluoromethyl moiety contributes to improved metabolic stability and lipophilicity in pharmaceutical or agrochemical contexts. The hydroxyl group at the 5-position provides a handle for further functionalization, and the methyl group at the 6-position may influence steric and electronic properties. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules, where selective substitution patterns are critical. Its well-defined structure ensures consistency in synthetic pathways.

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine structure

1805371-02-1 structure

Product Name:2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine

CAS No:1805371-02-1

MF:C₇H₆BrF₂NO

MW:238.029448032379

CID:4915405

Update Time:2025-05-23

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine
- Inchi： 1S/C7H6BrF2NO/c1-3-5(12)2-4(7(9)10)6(8)11-3/h2,7,12H,1H3
- InChI Key： JRPJYESSHHYQEL-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=C(C(C)=N1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 158
XLogP3: 2.5
Topological Polar Surface Area: 33.1

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006830-500mg	2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine	1805371-02-1	97%	500mg	$1,078.00	2022-04-01
Alichem	A024006830-1g	2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine	1805371-02-1	97%	1g	$1,797.60	2022-04-01

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Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine (CAS No. 1805371-02-1)

2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine (CAS No. 1805371-02-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique bromo and difluoromethyl substituents, offers a versatile scaffold for designing novel bioactive molecules. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of heterocyclic compounds, particularly in the development of crop protection agents and small-molecule therapeutics.

The structural features of 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine make it particularly valuable in medicinal chemistry. The presence of the hydroxy group at the 5-position and the methyl group at the 6-position enhances its ability to participate in hydrogen bonding and hydrophobic interactions, respectively. These properties are critical in drug design, where molecular recognition and binding affinity are paramount. Recent studies have highlighted its role in the synthesis of kinase inhibitors and antimicrobial agents, addressing pressing global health challenges such as antibiotic resistance and chronic inflammatory diseases.

In the agrochemical sector, 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine has emerged as a promising building block for next-generation pesticides and herbicides. The difluoromethyl moiety is known to improve the metabolic stability and bioavailability of agrochemicals, making them more effective at lower doses. This aligns with the growing demand for sustainable farming solutions that minimize environmental impact while maximizing crop yield. Industry experts are particularly interested in its potential to replace older, less efficient compounds in integrated pest management systems.

The synthesis and application of 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine also intersect with cutting-edge trends in green chemistry. Researchers are exploring eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents and minimizing waste. This focus on sustainability resonates with broader societal concerns about climate change and resource conservation, making it a timely topic for scientific and industrial discourse.

From a commercial perspective, the demand for 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine is expected to rise, driven by its utility in high-value chemical synthesis. Pharmaceutical and agrochemical companies are actively seeking reliable suppliers of this compound, emphasizing the need for high purity and consistent quality. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure its specifications meet industry standards.

In summary, 2-Bromo-3-(difluoromethyl)-5-hydroxy-6-methylpyridine (CAS No. 1805371-02-1) represents a compelling example of how specialty chemicals can drive innovation across multiple industries. Its unique structural attributes and broad applicability make it a subject of ongoing research and development, with potential breakthroughs in drug discovery, agricultural science, and material engineering. As scientific understanding of this compound deepens, its role in addressing some of the world's most pressing challenges is likely to expand.